N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C19H27N5O/c1-15(2)13-23(16-9-11-22(3)12-10-16)19(25)18-20-14-24(21-18)17-7-5-4-6-8-17/h4-8,14-16H,9-13H2,1-3H3
• InChI Key: AKADIMGZJDXGFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(C1CCN(CC1)C)C(=O)C2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C19H27N5O
• Molecular Weight: 341.5 g/mol

Description

N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide is a synthetic compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carboxylic acids or their derivatives.

Substitution Reactions:

Piperidine Derivative Formation: The piperidine ring can be introduced through a nucleophilic substitution reaction involving piperidine and an appropriate alkyl halide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or aryl halides in the presence of a base or acid catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and interactions.

Medicine: Explored for its potential therapeutic effects, including antimicrobial, antifungal, and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-(1-methylpiperidin-4-yl)-N-(2-methylpropyl)-1-phenyl-1,2,4-triazole-3-carboxamide: shares structural similarities with other triazole derivatives, such as fluconazole and itraconazole, which are known for their antifungal properties.

Piperidine derivatives: Compounds like piperine and piperidine alkaloids, which have diverse biological activities.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.